Cas no 1261639-75-1 (2,3-Bis(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2,3-Bis(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261639-75-1
• MF: C₁₇H₇Cl₆N
• MW: 437.962178468704
• CID: 4970073
• Update Time: 2025-05-21

2,3-Bis(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C17H7Cl6N/c18-11-6-15(22)13(20)4-9(11)8-2-1-3-24-17(8)10-5-14(21)16(23)7-12(10)19/h1-7H
• InChI Key： JDEYKQBTIAPPTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=CN=C1C1C=C(C(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 7.9
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 2,3-Bis(2,4,5-trichlorophenyl)pyridine (CAS No. 1261639-75-1)

2,3-Bis(2,4,5-trichlorophenyl)pyridine (CAS No. 1261639-75-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and trichlorophenyl substituents, is often studied for its role in advanced material science and chemical synthesis. Researchers and industry professionals frequently search for terms like "2,3-Bis(2,4,5-trichlorophenyl)pyridine synthesis", "CAS 1261639-75-1 applications", and "pyridine derivatives in materials science", reflecting the growing interest in this niche chemical.

The molecular structure of 2,3-Bis(2,4,5-trichlorophenyl)pyridine features a central pyridine ring flanked by two 2,4,5-trichlorophenyl groups. This arrangement imparts distinct electronic and steric properties, making it a subject of interest in fields such as organic electronics and catalysis. Recent trends in sustainable chemistry have also led to inquiries about "green synthesis methods for halogenated pyridines" and "eco-friendly applications of CAS 1261639-75-1", highlighting the compound's relevance in contemporary research.

One of the key advantages of 2,3-Bis(2,4,5-trichlorophenyl)pyridine lies in its potential as a building block for more complex molecules. Its halogen-rich structure allows for further functionalization, which is crucial in designing high-performance polymers or pharmaceutical intermediates. Searches for "modified pyridine derivatives" and "CAS 1261639-75-1 reactivity" underscore the demand for detailed information on its chemical behavior.

In the context of material science, 2,3-Bis(2,4,5-trichlorophenyl)pyridine has been explored for its potential in optoelectronic devices. The compound's ability to influence electron transport and thermal stability makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the surge in searches for "halogenated compounds in renewable energy" and "pyridine-based materials for electronics".

From a synthetic perspective, the preparation of 2,3-Bis(2,4,5-trichlorophenyl)pyridine often involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods are frequently discussed in academic forums, with queries like "optimizing CAS 1261639-75-1 yield" and "scaling up pyridine derivative production" reflecting practical challenges in its synthesis. The compound's purification and analytical characterization (e.g., via HPLC or NMR) are also critical topics for researchers.

Beyond its technical applications, 2,3-Bis(2,4,5-trichlorophenyl)pyridine is part of broader discussions on chemical safety and regulatory compliance. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in searches such as "CAS 1261639-75-1 safety data" and "best practices for halogenated compound storage". This aligns with the industry's focus on responsible chemical management.

In summary, 2,3-Bis(2,4,5-trichlorophenyl)pyridine (CAS No. 1261639-75-1) represents a versatile compound with promising applications across multiple scientific disciplines. Its structural uniqueness, combined with evolving research trends, ensures its continued relevance in both academic and industrial settings. As interest grows in sustainable chemistry and advanced materials, this compound is poised to remain a focal point for innovation.